![molecular formula C22H22N2O2 B2389059 N-(4-ethylphenyl)-1-(2-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide CAS No. 946302-17-6](/img/structure/B2389059.png)
N-(4-ethylphenyl)-1-(2-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-ethylphenyl)-1-(2-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, also known as EMD 57033, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. This compound belongs to the family of dihydropyridines, which are known for their diverse biological activities.
Mechanism of Action
The mechanism of action of N-(4-ethylphenyl)-1-(2-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide 57033 involves the inhibition of L-type calcium channels, which results in the relaxation of smooth muscle cells and the reduction of calcium influx into cardiac cells. This leads to a decrease in heart rate and blood pressure, making it a potential treatment for hypertension and other cardiovascular diseases.
Biochemical and Physiological Effects
This compound 57033 has been shown to have various biochemical and physiological effects, including the reduction of oxidative stress and inflammation. It has been shown to increase the activity of antioxidant enzymes and decrease the production of reactive oxygen species, which are known to contribute to the development of various diseases.
Advantages and Limitations for Lab Experiments
N-(4-ethylphenyl)-1-(2-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide 57033 has several advantages for laboratory experiments, including its high potency and selectivity for L-type calcium channels. However, its limitations include its low solubility in aqueous solutions and its potential toxicity at high concentrations.
Future Directions
There are several potential future directions for the research on N-(4-ethylphenyl)-1-(2-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide 57033, including the development of more potent and selective analogs, the investigation of its potential use in the treatment of other diseases, and the exploration of its mechanisms of action in more detail. Additionally, further studies are needed to determine the optimal dosage and administration of this compound 57033 for various scientific research applications.
Synthesis Methods
The synthesis of N-(4-ethylphenyl)-1-(2-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide 57033 involves the condensation of 4-ethylbenzaldehyde and 2-methylbenzylamine followed by the reaction with ethyl acetoacetate. The product is then subjected to a cyclization reaction to form the final compound.
Scientific Research Applications
N-(4-ethylphenyl)-1-(2-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide 57033 has been studied for its potential use in various scientific research applications, including as a calcium channel blocker, an antioxidant, and an anti-inflammatory agent. Calcium channel blockers are commonly used to treat hypertension, angina, and other cardiovascular diseases. This compound 57033 has been shown to selectively inhibit the L-type calcium channels, which are involved in the regulation of smooth muscle contraction and cardiac function.
properties
IUPAC Name |
N-(4-ethylphenyl)-1-[(2-methylphenyl)methyl]-2-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O2/c1-3-17-10-12-19(13-11-17)23-21(25)20-9-6-14-24(22(20)26)15-18-8-5-4-7-16(18)2/h4-14H,3,15H2,1-2H3,(H,23,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCIVBXNXNYKWAW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC=CC=C3C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.